Cas no 173550-32-8 (Benzoic acid, 3,5-bis(4-nitrophenoxy)-, methyl ester)
173550-32-8 structure
Product Name:Benzoic acid, 3,5-bis(4-nitrophenoxy)-, methyl ester
CAS No:173550-32-8
MF:C20H14N2O8
MW:410.333765506744
CID:1358235
PubChem ID:22715471
Update Time:2025-04-20
Benzoic acid, 3,5-bis(4-nitrophenoxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3,5-bis(4-nitrophenoxy)-, methyl ester
- methyl 3,5-bis(4-nitrophenoxy)benzoate
- DTXSID30627729
- SCHEMBL5695804
- RROYEXSVVABRQD-UHFFFAOYSA-N
- 173550-32-8
-
- Inchi: 1S/C20H14N2O8/c1-28-20(23)13-10-18(29-16-6-2-14(3-7-16)21(24)25)12-19(11-13)30-17-8-4-15(5-9-17)22(26)27/h2-12H,1H3
- InChI Key: RROYEXSVVABRQD-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])C1C=C(C(=O)OC)C=C(C=1)OC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 410.07502
- Monoisotopic Mass: 410.07501541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 559
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 136Ų
Experimental Properties
- PSA: 131.04
Benzoic acid, 3,5-bis(4-nitrophenoxy)-, methyl ester Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
173550-32-8 (Benzoic acid, 3,5-bis(4-nitrophenoxy)-, methyl ester) Related Products
- 959-22-8(4-Nitrophenyl benzoate)
- 78238-13-8(Methyl 3-methoxy-5-nitrobenzoate)
- 7464-46-2(4-Nitrophenyl 4-methoxybenzoate)
- 173550-33-9(Compound W)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent